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Compound of Interest

Compound Name: Lanthionine ketimine

Cat. No.: B1215708 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for lanthionine ketimine detailing explicit disposal

procedures is not readily available in public resources, a conservative approach based on its

known chemical properties and general best practices for laboratory waste management can

ensure its safe handling and disposal. Lanthionine ketimine is a naturally occurring sulfur-

containing amino acid metabolite found in the mammalian brain.[1][2] It is a white powder with

a melting point of 160 °C (decomposes) and a solubility of 30 g/L in water.[1] The main

occupational hazard is listed as irritation.[1]

Chemical and Physical Properties of Lanthionine
Ketimine
A summary of the available quantitative data on lanthionine ketimine is presented below. This

information is crucial for assessing its potential hazards and determining the appropriate

disposal route.
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Property Value Reference

Molecular Formula C6H7NO4S [1]

Molar Mass 189.19 g/mol [1]

Appearance White powder [1]

Melting Point 160 °C (decomposes) [1]

Solubility in Water 30 g/L [1]

Main Hazards Irritation [1]

General Disposal Protocol for Lanthionine Ketimine
In the absence of a specific SDS, the following step-by-step protocol outlines a general

procedure for the disposal of small quantities of lanthionine ketimine, typical of a research

laboratory setting. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department before proceeding, as they will have the final authority on disposal

procedures.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses or goggles, a lab coat, and nitrile

gloves.

2. Waste Characterization:

Based on available data, lanthionine ketimine is a non-volatile, water-soluble solid. It is not

listed as a highly toxic or reactive chemical.

The primary hazard is noted as irritation.[1]

3. Small Spills and Residue:

For cleaning up small spills or residual amounts on lab equipment:

Wipe the area with a damp cloth or paper towel.
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The contaminated wipes should be placed in a sealed, labeled bag.

Wash the affected area with soap and water.

4. Container Disposal:

Empty containers should be rinsed thoroughly with water.

The rinsate (water used for rinsing) should be collected and treated as chemical waste.

Once cleaned, the container can often be disposed of as regular lab glass or plastic,

according to institutional policy.

5. Disposal of Unused Lanthionine Ketimine:

Solid Waste:

Collect unused lanthionine ketimine powder in a clearly labeled, sealed container. The

label should include the chemical name ("Lanthionine Ketimine") and any known hazard

information (e.g., "Irritant").

This container should be segregated with other solid chemical waste.

Aqueous Solutions:

Aqueous solutions of lanthionine ketimine should be collected in a labeled container for

aqueous chemical waste.

Do not dispose of lanthionine ketimine solutions down the drain unless explicitly

permitted by your institution's EHS.

6. Final Disposal:

Arrange for the pickup of the chemical waste by your institution's EHS or a licensed chemical

waste disposal contractor.
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Experimental Workflow for Chemical Disposal
Decision-Making
The following diagram illustrates a logical workflow for determining the appropriate disposal

route for any laboratory chemical, including lanthionine ketimine. This process emphasizes

the central role of institutional safety guidelines.
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General Laboratory Chemical Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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